Cas no 18365-77-0 (Tris-(2-methanethiosulfonylethyl)amine)

• Product Name: Tris-(2-methanethiosulfonylethyl)amine
• CAS No: 18365-77-0
• MF: C₉H₂₁NO₆S₆
• MW: 431.656135320663
• CID: 122949
• PubChem ID: 590503
• Update Time: 2025-04-18

Tris-(2-methanethiosulfonylethyl)amine Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid,thio-, S,S',S''-(nitrilotriethylene) ester (8CI)
• Tris-(2-methanethiosulfonylethyl)amine
• 2-methylsulfonylsulfanyl-N,N-bis(2-methylsulfonylsulfanylethyl)ethanamine
• 2,2',2''-Nitrilotri-ethanethiol Tri(methanesulfonate) Ester
• Ethanethiol,2,2',2''-nitrilotri-,tri(methanesulfonate) (ester)
• S,S',S''-Nitrilotriethylene methanethiosulfonate
• AKOS030240086
• DTXSID10343551
• Methanesulfonic acid, thio-, S,S',S''-(nitrilotriethylene) ester (8CI)
• DRDALISDKOEUEO-UHFFFAOYSA-N
• FT-0675670
• 18365-77-0
• J-011767
• S-(2-[Bis(2-([methyl(dioxido)sulfanyl]sulfanyl)ethyl)amino]ethyl) methanesulfonothioate #
• [(2-{BIS[2-(METHANESULFONYLSULFANYL)ETHYL]AMINO}ETHYL)SULFANYLSULFONYL]METHANE

• Inchi： 1S/C9H21NO6S6/c1-20(11,12)17-7-4-10(5-8-18-21(2,13)14)6-9-19-22(3,15)16/h4-9H2,1-3H3
• InChI Key： DRDALISDKOEUEO-UHFFFAOYSA-N
• SMILES： S(CCN(CCSS(C)(=O)=O)CCSS(C)(=O)=O)S(C)(=O)=O

Computed Properties

• Exact Mass: 430.96900
• Monoisotopic Mass: 430.96931443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 207Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 118-120°C
• Boiling Point: 716.3±55.0 °C at 760 mmHg
• Flash Point: 387.0±31.5 °C
• Solubility: Chloroform (Slightly, Heated), Ethyl Acetate (Slightly, Heated)
• Stability/Shelf Life: Moisture and Temperature Sensitive
• PSA: 206.70000
• LogP: 3.60920
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

Tris-(2-methanethiosulfonylethyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfonyls
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls